Cas no 2228505-94-8 (tert-butyl N-{1-2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl-2-oxoethyl}-N-methylcarbamate)

• Product Name: tert-butyl N-{1-2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl-2-oxoethyl}-N-methylcarbamate
• CAS No: 2228505-94-8
• MF: C₁₄H₂₃N₃O₃S
• MW: 313.415722131729
• CID: 6547529
• PubChem ID: 165734977
• Update Time: 2025-06-08

tert-butyl N-{1-2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl-2-oxoethyl}-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl-2-oxoethyl}-N-methylcarbamate
• tert-butyl N-{1-[2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl]-2-oxoethyl}-N-methylcarbamate
• 2228505-94-8
• EN300-1901092

• Inchi： 1S/C14H23N3O3S/c1-9-11(21-12(15-9)16(5)6)10(8-18)17(7)13(19)20-14(2,3)4/h8,10H,1-7H3
• InChI Key： WKKTUOCRRRHWLJ-UHFFFAOYSA-N
• SMILES： S1C(N(C)C)=NC(C)=C1C(C=O)N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 313.14601278g/mol
• Monoisotopic Mass: 313.14601278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 91Ų

Additional information on tert-butyl N-{1-2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl-2-oxoethyl}-N-methylcarbamate

Professional Introduction to Compound with CAS No. 2228505-94-8 and Product Name: Tert-butyl N-{1-2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl-2-oxoethyl}-N-methylcarbamate

The compound with CAS No. 2228505-94-8 and the product name Tert-butyl N-{1-2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl-2-oxoethyl}-N-methylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including a thiazole ring, dimethylamino moiety, and carbamate functional group, makes it a versatile scaffold for designing novel bioactive molecules.

Recent research in the area of heterocyclic compounds has highlighted the importance of thiazole derivatives in medicinal chemistry. Thiazole scaffolds are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific modification of the 1,3-thiazol-5-yl ring in this compound introduces unique pharmacophoric features that may enhance its interaction with biological targets. This structural motif has been extensively studied for its ability to modulate enzyme activity and cellular pathways relevant to various diseases.

The dimethylamino group attached to the thiazole ring is another critical feature that contributes to the compound's pharmacological profile. Amines are well-documented pharmacophores that can participate in hydrogen bonding interactions with biological targets, thereby influencing binding affinity and efficacy. The presence of two methyl groups provides steric hindrance, which can fine-tune the compound's solubility and metabolic stability. These structural elements are often exploited in drug design to optimize pharmacokinetic properties and reduce off-target effects.

The carbamate functional group at the N-position is another key feature that enhances the compound's potential as a pharmaceutical lead. Carbamates are known for their ability to act as transition-state mimics or covalent inhibitors, depending on the context. In this compound, the carbamate group is linked to an oxoethyl side chain, which introduces additional polar interactions and may contribute to binding specificity. The tert-butyl group at the other N-position serves as a protecting group, commonly used in synthetic chemistry to prevent unwanted side reactions while allowing for selective functionalization.

Current research in medicinal chemistry emphasizes the development of multifunctional compounds that can address complex diseases through multiple mechanisms of action. The combination of a thiazole core, an amine moiety, and a carbamate group in this compound positions it as a promising candidate for further investigation. Studies have shown that such structural motifs can exhibit synergistic effects when targeted at multiple biological pathways simultaneously.

In vitro studies have begun to explore the potential bioactivity of this compound across various disease models. Preliminary results suggest that it may possess inhibitory activity against certain enzymes implicated in inflammatory responses and cancer progression. The thiazole ring has been identified as a key pharmacophore in several FDA-approved drugs, further supporting its relevance in therapeutic applications. The dimethylamino group's ability to modulate receptor binding affinities makes it particularly interesting for developing drugs targeting neurological disorders.

The oxoethyl side chain adds an additional layer of complexity to the compound's structure, potentially influencing its interaction with biological targets through hydrogen bonding or hydrophobic effects. This feature is often exploited in drug design to enhance binding affinity and selectivity. The carbamate group's role as a leaving group or reactive site also opens up possibilities for further derivatization, allowing chemists to fine-tune the compound's properties for specific applications.

Recent advancements in computational chemistry have enabled more efficient screening of novel compounds like this one. Molecular modeling techniques can predict how different structural modifications will affect binding affinity and pharmacokinetic properties before experimental synthesis is undertaken. This approach has significantly reduced the time and cost associated with drug discovery programs.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions at the thiazole ring followed by condensation reactions involving the carbamate group formation. Protecting groups such as tert-butyl esters are often employed during synthesis to prevent unwanted side reactions while allowing for selective deprotection later on.

Future research directions may focus on exploring analogs of this compound with modified functional groups or scaffolds based on similar heterocyclic systems like pyrazole or triazole derivatives instead of thiazole alone. Such modifications could lead to compounds with enhanced bioactivity or improved pharmacokinetic profiles suitable for clinical development.

In conclusion,Tert-butyl N-{1-2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl-2-oxoethyl}-N-methylcarbamate represents an exciting example of how structural complexity can be leveraged in drug discovery programs aimed at addressing unmet medical needs through innovative molecular design strategies combining heterocyclic chemistry expertise with modern computational tools.